Cas no 1781005-20-6 (1-(1-methylpiperidin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol
• CAS No: 1781005-20-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6350169
• PubChem ID: 84763656
• Update Time: 2025-06-08

1-(1-methylpiperidin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol
• 1781005-20-6
• EN300-1869908
• SCHEMBL15314574

• Inchi： 1S/C9H17NO/c1-10-7-3-2-4-8(10)9(11)5-6-9/h8,11H,2-7H2,1H3
• InChI Key： NHHLPGFMRXFXMP-UHFFFAOYSA-N
• SMILES： OC1(CC1)C1CCCCN1C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol

Introduction to 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol (CAS No. 1781005-20-6)

1-(1-methylpiperidin-2-yl)cyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1781005-20-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropane ring linked to a piperidine moiety with a methyl substituent, has garnered attention due to its structural uniqueness and potential biological activities. The cyclopropane ring, known for its strained three-membered structure, often serves as a pharmacophore in drug design, influencing both binding affinity and metabolic stability. The piperidine scaffold, on the other hand, is a common motif in bioactive molecules, frequently found in drugs targeting central nervous system disorders and infectious diseases.

The synthesis and exploration of 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol have been the focus of several research endeavors aimed at developing novel therapeutic agents. The compound's stereochemistry, particularly the configuration of the cyclopropane ring and the substitution pattern on the piperidine ring, plays a crucial role in determining its pharmacological profile. Advanced synthetic methodologies have been employed to access this molecule with high enantiomeric purity, which is essential for evaluating its efficacy and safety in preclinical studies.

In recent years, there has been growing interest in leveraging computational chemistry and molecular modeling techniques to predict the biological activity of 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol. These approaches have enabled researchers to identify potential binding interactions with biological targets such as enzymes and receptors. For instance, studies suggest that the compound may interact with proteins involved in neurotransmitter signaling pathways, making it a promising candidate for further investigation in the treatment of neurological disorders.

The chemical properties of 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol also make it an attractive scaffold for structural diversification. By modifying the substituents on the cyclopropane or piperidine rings, chemists can generate libraries of derivatives with tailored biological activities. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying lead compounds for drug development. The compound's solubility profile and stability under various conditions are also critical factors that influence its suitability for pharmaceutical applications.

Preclinical studies have begun to explore the pharmacological potential of 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol in various disease models. Initial findings indicate that the compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant given the increasing recognition of these pathways in the pathogenesis of chronic diseases such as cancer and neurodegenerative disorders. Additionally, the compound's ability to cross the blood-brain barrier has raised eyebrows among researchers exploring treatments for central nervous system disorders.

The development of novel synthetic routes for 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol has been another area of active research. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular frameworks efficiently. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce diverse functional groups onto the cyclopropane ring, expanding the chemical space available for exploration. These advances not only streamline the synthesis of this compound but also pave the way for generating structurally diverse derivatives.

The role of 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol in drug discovery is further underscored by its potential as an intermediate in more complex synthetic schemes. By serving as a building block, this compound can be incorporated into larger molecules designed to target multiple disease pathways simultaneously. Such multitarget-directed ligands (MTDLs) represent a promising strategy for developing therapies with enhanced efficacy and reduced side effects.

In conclusion, 1-(1-methylpiperidin-2-yl)cyclopropan-1-ol (CAS No. 1781005-20-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the future prospects for this molecule and its derivatives appear bright indeed.